Cas no 1257550-29-0 (N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide)

• Product Name: N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide
• CAS No: 1257550-29-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6594346
• PubChem ID: 49670506
• Update Time: 2025-10-31

N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide
• N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide
• F5857-0006
• N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)cyclopentanecarboxamide
• 1257550-29-0
• AKOS024523199

• Inchi： 1S/C13H19NO3/c1-9-6-7-12(17-9)11(15)8-14-13(16)10-4-2-3-5-10/h6-7,10-11,15H,2-5,8H2,1H3,(H,14,16)
• InChI Key： GKLSZZNHUXWYTQ-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)C2=CC=C(C)O2)=O)CCCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.5Ų

Additional information on N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide

Comprehensive Overview of N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide (CAS No. 1257550-29-0)

N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide, with the CAS number 1257550-29-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclopentanecarboxamide backbone with a 5-methylfuran-2-yl substituent, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its hydroxyethyl functional group, which may enhance bioavailability and metabolic stability.

In recent years, the demand for novel bioactive molecules has surged, driven by advancements in precision medicine and targeted therapies. N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide aligns with this trend, as its structural motifs are often explored for their pharmacokinetic properties. The furan ring, a common heterocycle in medicinal chemistry, is known for its role in modulating drug-receptor interactions. This compound’s potential as a small-molecule modulator in signaling pathways has also sparked interest in oncology and neurology research.

From a synthetic chemistry perspective, the preparation of CAS 1257550-29-0 involves multi-step organic transformations, including amide coupling and hydroxylation reactions. Its purity and stability are critical for experimental reproducibility, making analytical techniques like HPLC and NMR spectroscopy indispensable. The compound’s logP and solubility profiles are frequently discussed in forums, reflecting the broader scientific community’s focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

The rise of AI-driven drug discovery has further amplified interest in compounds like N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide. Machine learning models often utilize such structures to predict binding affinities or toxicity risks, addressing common search queries like “how to evaluate compound safety in silico.” Additionally, its potential as a scaffold for fragment-based drug design resonates with researchers exploring high-throughput screening methodologies.

Environmental and regulatory considerations are also pivotal. While 1257550-29-0 is not classified as hazardous, its biodegradability and ecotoxicological impact are subjects of ongoing study. This aligns with the growing emphasis on green chemistry principles, a topic frequently searched in conjunction with sustainable synthesis. Laboratories worldwide are adopting catalytic methods and renewable solvents to minimize the ecological footprint of such compounds.

In summary, N-2-hydroxy-2-(5-methylfuran-2-yl)ethylcyclopentanecarboxamide represents a compelling case study at the intersection of medicinal chemistry and molecular innovation. Its structural complexity and therapeutic potential make it a valuable candidate for further investigation, particularly in addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in both academic and industrial research.